Cas no 1343087-99-9 (2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide)

• Product Name: 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide
• CAS No: 1343087-99-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6424250
• PubChem ID: 64039042
• Update Time: 2025-10-20

2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide
• 1343087-99-9
• AKOS013355653
• EN300-1108145

• Inchi： 1S/C10H16N4O/c1-7-5-14(12-10(7)11)6-9(15)13(2)8-3-4-8/h5,8H,3-4,6H2,1-2H3,(H2,11,12)
• InChI Key： NCIALQRZJQEDLE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C)C(N)=N1)N(C)C1CC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide

Research Briefing on 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide (CAS: 1343087-99-9)

The compound 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide (CAS: 1343087-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the unique chemical structure of 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide, which features a pyrazole ring linked to an acetamide moiety via a cyclopropyl group. This structural configuration is believed to contribute to its high selectivity and potency in targeting specific biological pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated that 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide exhibits promising activity against a range of disease targets, particularly in oncology and neurology. For instance, preclinical trials have shown that the compound can inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR cascade. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for treating neurodegenerative disorders.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide. Recent research has focused on structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and high-throughput screening have been employed to identify derivatives with improved efficacy and safety profiles.

In conclusion, 2-(3-amino-4-methyl-1H-pyrazol-1-yl)-N-cyclopropyl-N-methylacetamide represents a promising candidate for further drug development. Ongoing research efforts are expected to shed more light on its therapeutic potential and pave the way for clinical trials. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like this compound to address unmet medical needs.